2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]acetamide
• InChI: InChI=1S/C15H15Cl2NO4/c1-9-2-4-14(22-9)12(19)7-18-15(20)8-21-13-5-3-10(16)6-11(13)17/h2-6,12,19H,7-8H2,1H3,(H,18,20)
• InChI Key: KEBDHMACOGAZGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C15H15Cl2NO4
• Molecular Weight: 344.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)acetamide, also known as ‘Diflufenican,’ is a selective herbicide that is widely used in agricultural practices to control broadleaf weeds. It was first developed by Bayer CropScience in the 1980s and has since become one of the most commonly used herbicides in the world.

Mechanism of Action

Diflufenican works by inhibiting the synthesis of carotenoids, which are essential pigments for photosynthesis in plants. This leads to a disruption in the plant's ability to produce energy, ultimately resulting in its death.
Biochemical and Physiological Effects
Studies have shown that Diflufenican has no significant effects on the growth and development of non-target organisms such as earthworms and bees. However, it has been found to be toxic to some aquatic organisms, including fish and algae.

Advantages and Limitations for Lab Experiments

One advantage of using Diflufenican in lab experiments is its high level of selectivity, which allows researchers to target specific weeds without harming crops. However, its effects on non-target organisms and the environment must be carefully considered, and appropriate safety measures must be taken to prevent contamination.

Future Directions

Future research on Diflufenican could focus on developing more efficient synthesis methods, improving its selectivity, and investigating its potential for use in sustainable agriculture practices. Additionally, further studies could be conducted to assess its potential impact on aquatic ecosystems and to develop strategies for minimizing any negative effects.

Synthesis Methods

The synthesis of Diflufenican involves the reaction of 2-(2,4-dichlorophenoxy)acetic acid with 2-amino-2-(5-methylfuran-2-yl)ethanol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-carbonyldiimidazole (CDI). The resulting product is then acetylated with acetic anhydride to yield Diflufenican.

Scientific Research Applications

Diflufenican has been extensively studied for its herbicidal properties and its effects on non-target organisms. It has been found to be highly effective against a wide range of broadleaf weeds, including chickweed, black nightshade, and shepherd's purse. It is also relatively safe for use on crops such as wheat, barley, and oats.